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Compound of Interest

Compound Name: ACP-319

Cat. No.: B1574553

Disclaimer: No specific Safety Data Sheet (SDS) for ACP-319 is publicly available. This guide
is based on the general principles of handling potent, investigational research compounds and
information on Selective Androgen Receptor Modulators (SARMs) as a chemical class. ACP-
319 is identified as a SARM, which are investigational drugs not approved for human use and
are associated with potential health risks, including liver injury.[1][2][3] A thorough risk
assessment should be conducted by researchers prior to handling this compound.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for laboratory professionals, including researchers,
scientists, and drug development personnel, working with ACP-319.

Risk Assessment and Hierarchy of Controls

Before any work with ACP-319 begins, a comprehensive risk assessment is mandatory. The
hierarchy of controls is a systematic approach to minimizing risk and should be implemented in
the following order of preference: Elimination, Substitution, Engineering Controls,
Administrative Controls, and finally, Personal Protective Equipment (PPE).[4][5][6]

» Elimination and Substitution: Due to the nature of research, eliminating or substituting ACP-
319 may not be feasible.

e Engineering Controls: These are the most effective means of containment and involve
physical changes to the workspace to isolate personnel from the hazard.[6] Examples
include using a certified chemical fume hood or a biological safety cabinet.
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o Administrative Controls: These are work practices and procedures that reduce the duration,
frequency, and severity of exposure.[6] This includes establishing standard operating

procedures (SOPs), providing thorough training, and designating specific areas for handling
potent compounds.

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with engineering and administrative controls.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for minimizing exposure to potent research

compounds like ACP-319. The following table summarizes recommended PPE for various
laboratory activities.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a full-face respirator with
appropriate cartridges-
Disposable solid-front lab coat
with tight-fitting cuffs- Double-
gloving with chemical-resistant
gloves (e.g., nitrile)-
Disposable sleeves- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
crucial. Double-gloving
provides an additional barrier

against contamination.[7]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.[7]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate gloves for the

solvent and compound

Focus on preventing skin and
eye contact. The specific
procedure will dictate the
necessary level of

containment.[7]

Note on Gloves: The choice of glove material should be based on the solvent used to dissolve

ACP-319. Consult a glove compatibility chart to ensure the selected gloves provide adequate

protection.

Experimental Protocols: Handling and Disposal

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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o Store ACP-319 in a clearly labeled, sealed container in a designated, secure, and well-
ventilated area.

» Access to the storage area should be restricted to authorized personnel only.

Handling Procedures:

All handling of ACP-319 powder should be performed within a certified chemical fume hood
or other suitable containment device.

o Use dedicated equipment (spatulas, weigh boats, etc.) for handling ACP-319. If equipment is
to be reused, it must be thoroughly decontaminated.

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.

» After handling, wipe down the work area with an appropriate deactivating solution (if known)
or a cleaning agent, followed by a rinse.

Disposal Plan: All waste generated from handling ACP-319 is considered hazardous and must
be disposed of accordingly.

Waste Type Disposal Procedure Rationale

- Collect in a designated, )
) To prevent accidental
) puncture-resistant, and sealed
Contaminated Labware (e.g., ) exposure and ensure proper
] ) ] container.- Label as ) N

vials, pipette tips) ] disposal by a certified

"Hazardous Waste" with the
hazardous waste vendor.[7]

name of the compound.

- Carefully doff PPE to avoid

] o ) To prevent the spread of
Contaminated PPE (e.g., self-contamination.- Place in a o )
] contamination outside of the
gloves, lab coat) sealed bag or container ]
designated work area.[7]

labeled as hazardous waste.

- Collect in a sealed, labeled ]
) o To ensure proper chemical
container.- Do not mix with _
Agueous Waste waste segregation and
other waste streams unless )
o ] disposal.[7]
compatibility is confirmed.
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All hazardous waste must be disposed of through a certified hazardous waste vendor in
accordance with local, state, and federal regulations.

Visualizations

Hierarchy of Controls for Handling ACP-319
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Substitution
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(Last Line of Defense)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Managing ACP-319 Exposure Risk.
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Operational Workflow for Handling ACP-319
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Caption: Step-by-step workflow for the safe handling and disposal of ACP-319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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